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Compound of Interest

Compound Name:
Diiodo(p-

cymene)ruthenium(II)dimmer

Cat. No.: B1436802 Get Quote

Essential Safety and Handling of Diiodo(p-
cymene)ruthenium(II) Dimer
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Diiodo(p-cymene)ruthenium(II) dimer (CAS No. 90614-07-6). Adherence to these procedures is

essential for ensuring laboratory safety and experimental integrity.

Immediate Safety Information
Diiodo(p-cymene)ruthenium(II) dimer is a chemical that requires careful handling due to its

potential health hazards. It is harmful if swallowed, causes serious eye irritation, and is

suspected of causing genetic defects[1].
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)

Causes serious eye irritation
Serious Eye Damage/Eye Irritation (Category

2A)

Suspected of causing genetic defects Germ Cell Mutagenicity (Category 2)

May form combustible dust concentrations in air Combustible dust

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present and easy to do so. Seek

prompt medical attention[1][2].

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes and

seek medical attention[1][2].

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation[2].

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water and call a physician[2].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Diiodo(p-cymene)ruthenium(II)

dimer.
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PPE Category Specification

Eye and Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166[3].

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure. Inspect gloves before

use and dispose of contaminated gloves

according to good laboratory practices[1][4]. A

flame-resistant laboratory coat should be worn

at all times[5][6].

Respiratory Protection

Use a NIOSH-approved respirator with a

particulates filter conforming to EN 143. If risk

assessment indicates the need for air-purifying

respirators, use a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges[1][7].

Operational Plan: Handling Procedures
Due to its nature as an organometallic compound, Diiodo(p-cymene)ruthenium(II) dimer may

be air- and moisture-sensitive. Therefore, handling should be performed in a controlled

environment.

Preparation:

Work Area: All manipulations should be conducted in a well-ventilated fume hood or a glove

box[5][6].

Glassware: Ensure all glassware is thoroughly dried in an oven (e.g., 125°C overnight) to

remove adsorbed moisture[8].

Inert Atmosphere: The use of a Schlenk line or a glove box is recommended to maintain an

inert atmosphere (e.g., nitrogen or argon)[5][6][9].
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Caption: Workflow for handling Diiodo(p-cymene)ruthenium(II) dimer.

Disposal Plan
Proper disposal of Diiodo(p-cymene)ruthenium(II) dimer and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste:

Collect unused Diiodo(p-cymene)ruthenium(II) dimer and contaminated materials (e.g.,

gloves, weighing paper) in a clearly labeled, sealed container.

The container should be labeled as "Hazardous Waste: Ruthenium Compounds,

Halogenated Organic Waste".

Liquid Waste:

Collect reaction residues and contaminated solvents in a separate, sealed, and clearly

labeled waste container.

The label should specify "Hazardous Waste: Ruthenium Compounds, Halogenated

Organic Solvents".

Disposal Procedures:

All waste must be handled in accordance with local, state, and federal regulations[10].

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Do not dispose of ruthenium-containing waste down the drain[10].

Consider professional waste management services for the disposal of precious metal

compounds.
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By adhering to these guidelines, researchers can safely handle Diiodo(p-cymene)ruthenium(II)

dimer while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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